Cas no 51834-70-9 (Butanamide,N-(2-chloroethyl)-)

• Product Name: Butanamide,N-(2-chloroethyl)-
• CAS No: 51834-70-9
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 377470
• PubChem ID: 148544
• Update Time: 2025-04-19

Butanamide,N-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(2-chloroethyl)-
• N-(2-chloroethyl)butanamide
• SCHEMBL11538335
• N-(2-chloroethyl)butaneamide
• Butanamide, N-(2-chloroethyl)-
• 51834-70-9
• AKOS010541606
• DTXSID10199797

• Inchi： 1S/C6H12ClNO/c1-2-3-6(9)8-5-4-7/h2-5H2,1H3,(H,8,9)
• InChI Key： PVHGMFCSVYUJHX-UHFFFAOYSA-N
• SMILES： ClCCNC(CCC)=O

Computed Properties

• Exact Mass: 149.06086
• Monoisotopic Mass: 149.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1

Experimental Properties

• Density: 1.032
• Boiling Point: 283.1°Cat760mmHg
• Flash Point: 125°C
• Refractive Index: 1.441
• PSA: 29.1